Cas no 101478-66-4 (Benzonitrile, 4-(4-oxobutyl)-)

• Product Name: Benzonitrile, 4-(4-oxobutyl)-
• CAS No: 101478-66-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1132053
• Update Time: 2024-07-27

Benzonitrile, 4-(4-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-oxobutyl)-
• 4-(3-formylpropyl)benzonitrile

• Inchi： 1S/C11H11NO/c12-9-11-6-4-10(5-7-11)3-1-2-8-13/h4-8H,1-3H2
• InChI Key： KXQGRCMHTJUCJB-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CCCC=O)C=C1

Computed Properties

• Exact Mass: 219.07189

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 327.1±35.0 °C(Predicted)
• PSA: 40.86